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Compound of Interest

Compound Name: BC-11 hydrobromide

Cat. No.: B10769038

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe disposal of

chemical reagents is paramount for laboratory safety and environmental protection. This guide

provides essential, immediate safety and logistical information for the proper disposal of BC-11
hydrobromide, a selective urokinase (uPA) inhibitor. Adherence to these procedures is critical

due to the compound's potential hazards.

BC-11 hydrobromide is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1]. Therefore, proper disposal is not only a regulatory requirement but also

an ethical obligation to prevent environmental contamination and ensure personnel safety. The

primary route of disposal is through an approved waste disposal plant[1].

Disposal Protocol
The following step-by-step procedure outlines the recommended process for the disposal of

BC-11 hydrobromide.

Step 1: Personal Protective Equipment (PPE) Before handling BC-11 hydrobromide, ensure

appropriate personal protective equipment is worn. This includes, but is not limited to:

Safety glasses or goggles
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Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Collection

Solid Waste: Collect unadulterated BC-11 hydrobromide powder and any materials grossly

contaminated with the solid (e.g., weighing paper, contaminated gloves) in a clearly labeled,

sealed container. The container should be designated for "toxic chemical waste" or as per

your institution's specific guidelines.

Liquid Waste: Solutions containing BC-11 hydrobromide should be collected in a separate,

sealed, and clearly labeled waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

The label should clearly indicate "BC-11 hydrobromide" and its approximate concentration.

Step 3: Labeling and Storage

All waste containers must be clearly and accurately labeled with the full chemical name: "(4-

((Carbamimidoylthio)methyl)phenyl)boronic acid hydrobromide" or "BC-11 hydrobromide"

[2][3], along with the appropriate hazard symbols (e.g., "Harmful," "Toxic to aquatic life").

Store the sealed waste containers in a designated, secure area, away from incompatible

materials, until collection by trained personnel.

Step 4: Arrange for Professional Disposal

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for the pickup and disposal of the BC-11 hydrobromide waste.

Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) and any

other relevant information about the waste.

Step 5: Documentation

Maintain a detailed record of the amount of BC-11 hydrobromide disposed of, the date of

disposal, and the method used. This is crucial for regulatory compliance and laboratory
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safety audits.

Quantitative Data for BC-11 Hydrobromide
For easy reference, the following table summarizes key quantitative data for BC-11
hydrobromide.

Property Value Reference

Molecular Formula C8H11BN2O2S·HBr [4]

Molecular Weight 290.97 g/mol

CAS Number 443776-49-6

IC50 for uPA 8.2 µM

Solubility in DMSO Up to 100 mM

Solubility in Water
Up to 20 mM (with gentle

warming)

Experimental Protocols Cited
The cytotoxicity of BC-11 hydrobromide has been evaluated in MDA-MB231 breast cancer

cells. In these studies, the compound was found to decrease cell viability. For detailed

experimental methodologies, researchers should refer to the primary literature, such as Longo

et al., 2015 in the journal Molecules, which describes the investigation of BC-11's effects on

triple-negative MDA-MB231 breast cancer cells.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the BC-11 hydrobromide disposal

procedure.
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Step 1: Wear Appropriate PPE

Step 2: Segregate and Collect Waste
(Solid and Liquid)

Step 3: Securely Seal and Label Waste Containers

Step 4: Store in Designated Hazardous Waste Area

Step 5: Contact EHS for Professional Disposal

Step 6: Maintain Detailed Disposal Records

Click to download full resolution via product page

Caption: Workflow for the proper disposal of BC-11 hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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